Cas no 486422-57-5 ((4-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid)

(4-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid is a boronic acid derivative featuring a pyrrolidine sulfonyl substituent, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions. Its electron-withdrawing sulfonyl group enhances reactivity, facilitating the formation of carbon-carbon bonds in complex organic syntheses. The compound exhibits good stability under standard conditions and is soluble in common organic solvents, ensuring ease of handling. Its structural features make it particularly useful in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. The boronic acid moiety allows for selective transformations, while the sulfonamide group offers additional derivatization opportunities, broadening its utility in heterocyclic and medicinal chemistry applications.
(4-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid structure
486422-57-5 structure
Product Name:(4-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid
CAS No:486422-57-5
MF:C10H14BNO4S
MW:255.09846162796
MDL:MFCD06659847
CID:327989
PubChem ID:10400111
Update Time:2025-06-11

(4-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid
    • 4-(1-Pyrrolidinylsulfonyl)benzeneboronic acid
    • (4-pyrrolidin-1-ylsulfonylphenyl)boronic acid
    • 4-(Pyrrolidin-1-ylsulphonyl)benzeneboronic acid
    • 4-(Pyrrolidinylsulfonyl)phenylboronic acid
    • Boronic acid,B-[4-(1-pyrrolidinylsulfonyl)phenyl]-
    • 4-(pyrrolidin-1-ylsulfonyl)phenylboronic acid
    • WT837
    • [4-[(Pyrrolidin-1-yl)sulfonyl]phenyl]boronic acid
    • AM86996
    • AKOS015854137
    • (4-(Pyrrolidin-1-ylsulfonyl)phenyl)boronicacid
    • AB26466
    • BS-18960
    • I12266
    • 4-(1-Pyrrolidylsulfonyl)phenylboronic Acid
    • SCHEMBL959386
    • [4-(1-pyrrolidinylsulfonyl)phenyl]boronic acid
    • CS-0175325
    • 4-(1-PYRROLIDINYLSULFONYL)PHENYLBORONIC ACID
    • SY252764
    • LSQCNEYLDWKDHO-UHFFFAOYSA-N
    • [4-(Pyrrolidine-1-sulfonyl)phenyl]boronic acid
    • (4-BORONOPHENYL)(PYRROLIDIN-1-YL)SULFONE
    • MFCD06659847
    • 486422-57-5
    • DTXSID90439320
    • 4-(pyrrolidine-1-sulfonyl)phenylboronic acid
    • MDL： MFCD06659847
    • Inchi： 1S/C10H14BNO4S/c13-11(14)9-3-5-10(6-4-9)17(15,16)12-7-1-2-8-12/h3-6,13-14H,1-2,7-8H2
    • InChI Key： LSQCNEYLDWKDHO-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(B(O)O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 255.07400
  • Monoisotopic Mass: 255.0736593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.41
  • Melting Point: 275-277
  • Boiling Point: 461.707°C at 760 mmHg
  • Flash Point: 233.032°C
  • Refractive Index: 1.611
  • PSA: 86.22000
  • LogP: 0.16960
  • Vapor Pressure: No data available

(4-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid Security Information

(4-(Pyrrolidin-1-ylsulfonyl)phenyl)boronic acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

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